Cas no 1361700-57-3 (5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1361700-57-3
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932446
• Update Time: 2025-08-04

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)7-4(2-16)3-17-5(1-6(18)19)8(7)10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： DXXWKXMKAMKDTR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)O)C=1C(F)(F)F)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1361700-57-3)

5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1361700-57-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The aminomethyl side chain in 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid introduces a nucleophilic site that can participate in various chemical reactions, such as amide bond formation, which is crucial for the synthesis of peptide-based drugs. This feature makes the compound particularly useful in the design of bioconjugates and targeted therapies. Additionally, the difluoromethyl and trifluoromethyl groups are known to enhance metabolic stability and binding affinity, which are critical factors in optimizing drug candidates for clinical use.

In recent years, there has been a surge in research focused on fluorinated pyridine derivatives due to their promising pharmacological profiles. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors involved in critical biological pathways. For instance, derivatives of pyridine with fluorinated substituents have shown potential in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of multiple fluorine atoms in 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid may contribute to its ability to interact with biological targets with high specificity and efficacy.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecular architectures. Researchers have leveraged its structural motifs to design novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases. The aminomethyl group provides a convenient handle for further functionalization, allowing chemists to attach various pharmacophores or linkers that enhance drug-like properties. This adaptability has made 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid a cornerstone in synthetic medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired substituents at specific positions on the pyridine core. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it in high purity.

From a computational chemistry perspective, the electronic properties of 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how the fluorinated substituents influence the molecule's reactivity and interactions with biological targets. For example, calculations have revealed that the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the electron density distribution across the pyridine ring, thereby affecting its binding affinity to proteins.

In clinical research, preclinical studies have begun to explore the pharmacological potential of derivatives inspired by 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid. Initial findings suggest that certain analogs exhibit favorable pharmacokinetic profiles and target specificity. These results are encouraging for further development into clinical candidates. The compound's ability to modulate key biological pathways makes it an attractive candidate for therapeutic intervention in areas such as oncology and neurology.

The role of computational modeling in drug discovery has been instrumental in optimizing lead compounds like 5-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid. By integrating experimental data with computational predictions, researchers can accelerate the design process and reduce reliance on trial-and-error experimentation. This approach has led to more efficient development pipelines and improved success rates in bringing new drugs to market.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry may enable access to novel derivatives with enhanced properties, while advances in biopharmaceutical technology could facilitate more targeted drug delivery systems. As our understanding of disease mechanisms continues to evolve, compounds like 5-(Aminomethylyl)-4-(difluoromethylyl)-3-(trifluormethylyl)pyridine-2-acetic acid (CAS No. 1361700-57-3) will remain at the forefront of medicinal chemistry efforts.